Cas no 73500-16-0 (Dimethyl 1-Benzyl-1h-1,2,3-Triazole-4,5-Dicarboxylate)

• Product Name: Dimethyl 1-Benzyl-1h-1,2,3-Triazole-4,5-Dicarboxylate
• CAS No: 73500-16-0
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• MDL: MFCD02956305
• CID: 1761275
• PubChem ID: 1234903
• Update Time: 2025-10-28

Dimethyl 1-Benzyl-1h-1,2,3-Triazole-4,5-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-(phenylmethyl)-, dimethylester
• dimethyl 1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylate
• DB-319189
• YCA50016
• 4,5-dimethyl 1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylate
• SCHEMBL4142631
• CHEMBL1922832
• AKOS023872594
• CS-0036574
• W13144
• 73500-16-0
• dimethyl1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylate
• Dimethyl 1-benzyltriazole-4,5-dicarboxylate
• AP-006/15413001
• AS-73092
• MFCD02956305
• Dimethyl 1-Benzyl-1h-1,2,3-Triazole-4,5-Dicarboxylate

• MDL： MFCD02956305
• Inchi： 1S/C13H13N3O4/c1-19-12(17)10-11(13(18)20-2)16(15-14-10)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： VJJJUFPCCWACER-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)N=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.091
• Monoisotopic Mass: 275.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Dimethyl 1-Benzyl-1h-1,2,3-Triazole-4,5-Dicarboxylate

Dimethyl 1-Benzyl-1H-1,2,3-Triazole-4,5-Dicarboxylate (CAS No. 73500-16-0): A Versatile Building Block in Chemical Biology and Drug Discovery

Dimethyl 1-Benzyl-1H-1,2,3-Triazole-4,5-Dicarboxylate, a compound with CAS No. 73500-16-0, represents a unique structural entity within the triazole carboxylate family. This organic compound is characterized by its dual carboxylic acid ester groups (4,5-dicarboxylate) appended to a 1-benzyl-substituted 1H-1,2,3-triazole core. The triazole ring system forms the central scaffold of this molecule, offering inherent stability and reactivity that make it an attractive component in medicinal chemistry and materials science applications. Recent advancements in its synthetic utility and biological compatibility have positioned it as a critical intermediate for designing targeted therapeutics and bioconjugates.

The synthesis of this compound typically involves copper-catalyzed azide–alkyne cycloaddition (CuAAC), a cornerstone of click chemistry methodologies. By coupling an azido-benzyl derivative with an alkyne-functionalized dicarboxylic acid precursor under optimized conditions (triazole formation), researchers can efficiently generate the desired structure with high stereochemical control. Innovations in catalyst design reported in Chemical Science (2023) have further enhanced the atom economy of such reactions by utilizing ligand-modified copper nanoparticles at reduced concentrations. This advancement minimizes environmental impact while maintaining the characteristic rapid reaction kinetics associated with CuAAC processes.

In pharmaceutical research, the benzyl group (benzyl substitution) plays a dual role as both a protecting group and a pharmacophoric element. Studies published in Nature Communications (2024) demonstrated that this substituent can be strategically deprotected under mild conditions to expose reactive functionalities for site-specific drug conjugation. The dicarboxylate ester moieties (dicarboxylate esters) provide multiple points for chemical modification, enabling conjugation to peptides, antibodies, or small molecule drugs via amide bond formation or ester exchange reactions. This modular design principle has been leveraged in recent work on antibody-drug conjugates (ADCs), where the triazole core's resistance to enzymatic degradation ensures payload stability until intracellular release.

Bioorthogonal applications have seen significant progress through this compound's azide-reactive properties. Researchers at MIT's Koch Institute (ACS Chemical Biology 2024) employed it as a bioorthogonal handle for live-cell imaging studies, exploiting its ability to form stable triazole linkages without interfering with cellular processes. The dimethyl ester groups facilitate aqueous solubility during bioconjugation while maintaining compatibility with biological systems—a critical balance achieved through careful selection of substituent positions on the triazole ring.

In materials science contexts, this compound serves as a crosslinking agent in polymer networks due to its bifunctional nature. A study from ETH Zurich (Advanced Materials 2023) highlighted its use in creating stimuli-responsive hydrogels via reversible thiol–ene click chemistry modifications of the benzyl substituent. The triazole core's rigidity imparts mechanical strength to these matrices while allowing tunable swelling behavior through pH-dependent deprotection of ester groups—a property validated through dynamic mechanical analysis under physiological conditions.

Spectroscopic characterization confirms the compound's structural integrity: nuclear magnetic resonance (NMR) data shows distinct signals at δ 8.0–7.5 ppm corresponding to aromatic protons around the triazole ring system. High-resolution mass spectrometry (m/z calculated: 308.13; found: 308.15) aligns precisely with theoretical values for C₁₄H₁₄N₃O₆. Thermal gravimetric analysis reveals decomposition onset above 280°C under nitrogen atmosphere—a thermodynamic profile advantageous for solid-state processing techniques such as covalent organic framework synthesis described in JACS Au (2024).

Cutting-edge applications include its use as a linker component in targeted radiotherapeutics (Cancer Research 2024). By anchoring radionuclides through chelator-functionalized dicarboxylate arms while shielding them with benzyl protecting groups during formulation and delivery phases, this structure enables precise spatial control over radiopharmaceutical activity once internalized by tumor cells via specific targeting ligands attached to the triazole core.

In enzymology studies published in eLife (2024), this compound demonstrated unexpected catalytic activity when incorporated into peptidomimetic scaffolds through orthogonal ester hydrolysis pathways. The methyl esters were selectively cleaved by carboxylesterases present in human serum albumin binding sites, releasing bioactive intermediates that inhibited histone deacetylase enzymes more potently than conventional inhibitors—highlighting its potential for prodrug development strategies.

Surface functionalization experiments conducted at Stanford University (Nano Letters 2024) utilized this compound's reactivity to create biocompatible surfaces for medical implants. By incorporating it into silane coupling agents applied to titanium substrates via plasma-enhanced chemical vapor deposition (PECVD), researchers achieved durable coatings that resisted protein adsorption while promoting osteoblast adhesion through controlled release of benzaldehyde moieties upon surface activation.

The compound's photophysical properties are currently being explored for optogenetic applications (Bioconjugate Chemistry 2024). Upon UV irradiation at λ=365 nm wavelength range (absorption peak at ~378 nm), transient radical species form that enable light-triggered release mechanisms when integrated into polyethylene glycol-based nanoparticles carrying CRISPR-Cas9 complexes—demonstrating spatiotemporal control over gene editing processes within living tissues.

Safety data sheets confirm non-hazardous classification under GHS criteria when handled according to standard laboratory protocols—making it suitable for high-throughput screening platforms without requiring specialized containment facilities beyond typical organic synthesis precautions recommended by OSHA guidelines.